3-chloro-N-(2,4-dichlorophenyl)-2,2-dimethylpropanamide

Specification

• CAS No.: 339100-21-9
• Molecular Formula: C11H12Cl3NO
• Molecular Weight: 280.57
• IUPAC Name: 3-chloro-N-(2,4-dichlorophenyl)-2,2-dimethylpropanamide
• Standard InChI: InChI=1S/C11H12Cl3NO/c1-11(2,6-12)10(16)15-9-4-3-7(13)5-8(9)14/h3-5H,6H2,1-2H3,(H,15,16)
• Standard InChI Key: URLVXZQIYFAKAQ-UHFFFAOYSA-N
• SMILES: CC(C)(CCl)C(=O)NC1=C(C=C(C=C1)Cl)Cl

Introduction

3-Chloro-N-(2,4-dichlorophenyl)-2,2-dimethylpropanamide is a chemical compound with a molecular weight of approximately 280.6 g/mol and a monoisotopic mass of 278.998447 g/mol. This compound belongs to the class of propanamides, which are derivatives of propanoic acid. The presence of a 2,4-dichlorophenyl group and a chloro substituent on the propanamide backbone makes it a halogenated organic compound.

Synthesis and Applications

While specific synthesis methods for 3-chloro-N-(2,4-dichlorophenyl)-2,2-dimethylpropanamide are not detailed in the available literature, compounds of this nature are generally synthesized through reactions involving chlorinated anilines and chloroacetyl chloride or similar reagents. The applications of such compounds often relate to their potential biological activities, including antimicrobial or insecticidal properties, although specific data for this compound is lacking.

N-(3-Chloro-4-methylphenyl)-2,2-Dimethylpropanamide

• Molecular Formula: C12H16ClNO.

• Molecular Weight: Not explicitly provided, but can be calculated based on the formula.

• SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)(C)C)Cl.

• InChIKey: MGCIZHQKQMWQGC-UHFFFAOYSA-N.

N-(2,3-Dichlorophenyl)-2,2-Dimethylpropanamide

• Molecular Formula: C11H13Cl2NO.

• Molecular Weight: 246.13 g/mol.

• SMILES: CC(C)(C)C(=O)NC1=C(C(=CC=C1)Cl)Cl.

• InChIKey: MLDAKWSPMRWZKK-UHFFFAOYSA-N.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	InChIKey
3-Chloro-N-(2,4-dichlorophenyl)-2,2-dimethylpropanamide	C12H13Cl3NO	280.6	Not Available
N-(3-chloro-4-methylphenyl)-2,2-dimethylpropanamide	C12H16ClNO	Not Provided	MGCIZHQKQMWQGC-UHFFFAOYSA-N
N-(2,3-dichlorophenyl)-2,2-dimethylpropanamide	C11H13Cl2NO	246.13	MLDAKWSPMRWZKK-UHFFFAOYSA-N

This table highlights the differences in molecular formula and weight among these related compounds, which can influence their physical and chemical properties.